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Compound of Interest

Compound Name: Glyoxylic acid monohydrate

Cat. No.: B10799035

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions for
glyoxylic acid monohydrate. The information is compiled to ensure safe laboratory practices
and to mitigate risks associated with the use of this compound in research and development.

Chemical and Physical Properties

Glyoxylic acid monohydrate is a colorless, crystalline solid.[1][2] In aqueous solutions, it
exists in equilibrium between its aldehyde form and a geminal diol hydrate.[2] Understanding its
physical and chemical properties is fundamental to its safe handling and storage.
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Property Value Reference
Molecular Formula C2H40a4 [1]
Molecular Weight 92.05 g/mol [3]

White to yellowish crystalline
Appearance ] [1114]
powder or solid

Melting Point 48-52 °C [1][5]
Boiling Point 100 °C (decomposes) [5]
Flash Point > 110 °C (> 230 °F) [6][7]
Solubility Soluble in water [6]
pKa 3.18-3.32

Hazard Identification and Classification

Glyoxylic acid monohydrate is classified as a hazardous substance requiring careful
handling. The primary hazards are its corrosive nature and potential for causing allergic skin
reactions.

GHS Hazard Statements:

H290: May be corrosive to metals.

H314 / H315: Causes severe skin burns and irritation.[6][8]

H317: May cause an allergic skin reaction.[8]

H318: Causes serious eye damage.[8]
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Hazard Classification Category
Skin Corrosion/Irritation 1B
Serious Eye Damage/Eye Irritation 1

Skin Sensitization 1
Corrosive to Metals 1

Toxicological Data

While extensive toxicological data for glyoxylic acid monohydrate is not readily available, the
existing information highlights its potential for severe local effects upon contact.

Endpoint Species Route Result Reference

3000 mg/kg (for

Acute Oral
. Rat Oral anhydrous [1]
Toxicity (LD50) _ _
glyoxylic acid)
Risk of serious
Serious Eye ) damage to eyes
o Rabbit Eye
Damage/Irritation (OECD Test
Guideline 405)
) May cause
Skin ) o
o Mouse Skin allergic skin
Sensitization _
reaction

Experimental Protocol: OECD Test Guideline 405 (Acute Eye Irritation/Corrosion)

This test is designed to assess the potential for a substance to cause eye irritation or corrosion.
While the specific protocol for the glyoxylic acid monohydrate study is not detailed in the
available literature, the general methodology involves:

o Animal Model: Typically, the albino rabbit is used.
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e Procedure: A specified amount of the test substance is applied to one eye of the animal. The
other eye remains untreated and serves as a control.

e Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at
specific intervals after application (e.g., 1, 24, 48, and 72 hours).

e Scoring: The severity of the observed lesions is scored according to a standardized system.

» Classification: Based on the persistence and severity of the scores, the substance is
classified for its eye irritation or corrosion potential.

Handling and Storage Precautions

Proper handling and storage are critical to minimize exposure and maintain the integrity of
glyoxylic acid monohydrate.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[6]
o Ensure that eyewash stations and safety showers are readily accessible.[6]
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[8]

o Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and wear a lab coat or
other protective clothing to prevent skin contact.[3]

o Respiratory Protection: If dust is generated, a NIOSH/MSHA-approved respirator with
appropriate cartridges should be used.[6][7]

Storage

o Store in a tightly closed, corrosion-resistant container in a cool, dry, and well-ventilated area.

[1][8]
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» Keep away from incompatible materials such as bases, metals, and strong oxidizing agents.

[1]

e The material is hygroscopic and should be stored under an inert atmosphere if possible.[6][7]

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][8]

Immediately remove all contaminated clothing.
) Wash off with soap and plenty of water for at
Skin Contact . . . .
least 15 minutes. Seek immediate medical

attention.[1][8]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.[1][7]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical
attention.[7][8]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7][8]
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» Specific Hazards: The substance is combustible and can form explosive mixtures with air
upon intense heating.[1] Thermal decomposition can release irritating and toxic gases such
as carbon monoxide and carbon dioxide.[6][8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[6][8]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Avoid contact with skin, eyes, and
clothing. Do not breathe dust.[6][8]

o Environmental Precautions: Prevent the product from entering drains or waterways.[6][8]

o Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation,
and place it in a suitable container for disposal.[6][7]

Disposal Considerations

Dispose of glyoxylic acid monohydrate and its containers in accordance with local, regional,
and national regulations.[6] Do not mix with other waste.

Visual logical Relationships
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Caption: Risk assessment and control measures workflow.
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Caption: First aid decision tree for exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://huashihang-chemical.com/product/glyoxylic-acid-monohydrate/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2455363.htm
https://www.fishersci.com/store/msds?partNumber=AC120171000&countryCode=US&language=en
https://foodb.ca/system/small_molecule_compounds/msds/FDB001478.pdf?1425145740
https://www.carlroth.com/medias/SDB-2N2N-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDM2ODZ8YXBwbGljYXRpb24vcGRmfGFETm1MMmcwWXk4NU1qSXhPRFV4TVRVeU5ERTBMMU5FUWw4eVRqSk9YMGxGWDBWT0xuQmtaZ3w3MzNlNjQ5NjI3ODJjMWRiNTQ5NDdiYjc3NDZhZTA3MTRlNjI2ZGYxMTBjZmJmZmNhMjNiODljMzVmZDMwMmRk
https://www.benchchem.com/product/b10799035#safety-and-handling-precautions-for-glyoxylic-acid-monohydrate
https://www.benchchem.com/product/b10799035#safety-and-handling-precautions-for-glyoxylic-acid-monohydrate
https://www.benchchem.com/product/b10799035#safety-and-handling-precautions-for-glyoxylic-acid-monohydrate
https://www.benchchem.com/product/b10799035#safety-and-handling-precautions-for-glyoxylic-acid-monohydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10799035?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

